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Compound of Interest

Compound Name: Barium carbonate, CP

Cat. No.: B147902 Get Quote

Essential Guide to Handling Barium Carbonate, CP
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals working with Barium Carbonate (BaCO₃), Chemically Pure (CP) grade.

Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Immediate Safety and Logistical Information
Barium Carbonate is a white, odorless powder that is harmful if swallowed and can cause

irritation to the eyes, skin, and respiratory system.[1][2][3][4] Ingestion is the primary route of

acute toxicity, as the compound can convert to toxic barium chloride in the stomach, leading to

symptoms like vomiting, diarrhea, muscular paralysis, and potentially severe cardiac and

respiratory effects.[4][5] It is classified as an Acute Toxicity, Oral (Category 4) substance.[1][4]

[6] The compound is not flammable or combustible.[5][6]
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Property Value Citations

Chemical Formula BaCO₃ [5][6]

Molecular Weight 197.34 g/mol [5][6][7]

Appearance White powder or solid [1][4][6]

Specific Gravity 4.3 - 4.43 g/cm³ [4][8]

Solubility in Water Approx. 20 mg/L at 20°C [4]

OSHA PEL (TWA) 0.5 mg/m³ (as Ba) [4][9]

ACGIH TLV (TWA) 0.5 mg/m³ (as Ba) [4][5][9]

NIOSH IDLH 50 mg/m³ (as Ba) [4]

Hazard Class 6.1 (Toxic) [8]

UN Number UN1564 [8]

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the necessary procedures for handling Barium Carbonate

from receipt to use in the laboratory.

1. Engineering Controls and Ventilation:

Always handle Barium Carbonate in a well-ventilated area.[3][10][11]

Use a laboratory fume hood or a local exhaust ventilation system to minimize dust exposure.

[4][6]

Ensure that an emergency eyewash station and a safety shower are readily accessible in the

immediate work area.[5]

2. Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or safety glasses with side-shields.

[1][4][6][12] If there is a significant risk of dust generation, use dust-proof goggles.[5]
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Skin Protection: Wear impervious gloves (e.g., PVC, Neoprene, or Natural Rubber) and a lab

coat or long-sleeved clothing.[5][7] For larger quantities, consider overalls and safety shoes.

[7]

Respiratory Protection: In situations where dust may be generated and ventilation is

insufficient, use a NIOSH-approved particulate respirator (e.g., N95 or P95).[4][5][6]

3. Handling and Usage Procedures:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3][10]

Avoid the formation of dust during handling.[6][10][11] Use methods like gentle scooping

rather than pouring from a height.

When handling, do not eat, drink, or smoke.[4][5][7]

Keep containers securely sealed when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible materials such as acids.[5]

[10][13] Reaction with acids will release carbon dioxide gas.[4][7]

Wash hands thoroughly with soap and water after handling is complete.[3][4][5]

Workflow for Safe Handling of Barium Carbonate
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Diagram 1: Barium Carbonate Handling & Disposal Workflow
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Caption: Workflow from receipt to disposal of Barium Carbonate.
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Disposal Plan
Disposal of Barium Carbonate and its containers must be treated as hazardous waste and

managed according to all applicable regulations.

1. Waste Collection:

Do not dispose of Barium Carbonate in the general trash or pour it down the drain.[3][6][11]

Collect all waste Barium Carbonate, including residues and contaminated materials (e.g.,

paper towels, gloves), in a suitable, clearly labeled, and sealed container for hazardous

waste.[3][5][6]

2. Spill Management:

Minor Spills: For small spills, wear appropriate PPE, sweep up the material carefully to avoid

generating dust, and place it in a labeled container for disposal.[6][10]

Major Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.

[6] Prevent the spill from entering drains or waterways.[2][3] Alert the appropriate emergency

response personnel.[2][3]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed and approved waste

management contractor.

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures.

All disposal practices must comply with local, state, and federal environmental regulations.[4]

[11]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Ingestion: Call a POISON CENTER or physician immediately.[1][5] Rinse the mouth with

water, but do NOT induce vomiting.[1][6] If the person is conscious, giving 30 grams of

sodium sulphate in 250 ml of water may be recommended by medical professionals to

precipitate the barium.[5]

Inhalation: Move the individual to fresh air.[5][6] If breathing is difficult or has stopped,

provide artificial respiration.[2][5] Seek immediate medical attention.[10]

Skin Contact: Remove contaminated clothing and shoes immediately.[6] Wash the affected

area thoroughly with soap and plenty of water.[1][5] Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1][5][6] Remove contact lenses if present and easy to

do.[8] Consult a physician.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.carlroth.com/medias/SDB-5321-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTA5OTl8YXBwbGljYXRpb24vcGRmfGFEazNMMmd3WlM4NU1qSTBNekUxTWpjek1qUTJMMU5FUWw4MU16SXhYMGxGWDBWT0xuQmtaZ3xlZWFlNjI3MmNiOWZjZjM0NzA2NGQ3ZjA5MWEwMTJmZjhjY2RkY2VmZWMxYTliMTZkMTZiZGFhZWZlZGRlN2Rm
https://www.cdhfinechemical.com/images/product/msds/58_219650639_BariumCarbonate-CASNO-513-77-9-MSDS.pdf
https://www.hillbrothers.com/pdf/downloads/msds/n/barium-carbonate.pdf
https://www.benchchem.com/product/b147902#personal-protective-equipment-for-handling-barium-carbonate-cp
https://www.benchchem.com/product/b147902#personal-protective-equipment-for-handling-barium-carbonate-cp
https://www.benchchem.com/product/b147902#personal-protective-equipment-for-handling-barium-carbonate-cp
https://www.benchchem.com/product/b147902#personal-protective-equipment-for-handling-barium-carbonate-cp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

